Cas no 1049751-43-0 (2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride)

2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride structure
1049751-43-0 structure
Product Name:2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride
CAS No:1049751-43-0
MF:C11H15Cl2N3
MW:260.162900209427
MDL:MFCD06407422
CID:3110622
PubChem ID:16280748
Update Time:2025-04-21

2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(2-pyrrolidinyl)-1H-benzimidazole dihydrochloride
    • IFLAB-BB F3000-0080
    • 2-PYRROLIDIN-2-YL-1H-BENZIMIDAZOLE DIHYDROCHLORIDE
    • 2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride
    • 1H-Benzimidazole,2-(2-pyrrolidinyl)-,(S)-(9CI)
    • AKOS026234977
    • Z166652132
    • 2-(2-Pyrrolidinyl)-1H-benzimidazole dihydrochloride, AldrichCPR
    • 2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole dihydrochloride
    • AT39602
    • F3000-0080
    • 2-pyrrolidin-2-yl-1H-benzimidazole;dihydrochloride
    • ZRB75143
    • 2-(pyrrolidin-2-yl)-1H-benzo[d]imidazoledihydrochloride
    • EN300-23862
    • 1049751-43-0
    • 2-pyrrolidin-2-yl-1{H}-benzimidazole
    • MFCD06407422
    • 834-289-7
    • MDL: MFCD06407422
    • Inchi: 1S/C11H13N3.2ClH/c1-2-5-9-8(4-1)13-11(14-9)10-6-3-7-12-10;;/h1-2,4-5,10,12H,3,6-7H2,(H,13,14);2*1H
    • InChI Key: CPYWWIVISUIUSH-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1CCCC1C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 259.0643029g/mol
  • Monoisotopic Mass: 259.0643029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.7Ų

2-(pyrrolidin-2-yl)-1H-1,3-benzodiazole dihydrochloride Pricemore >>

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